Cas no 845659-97-4 (4-Bromo-2-(2-methylbut-3-en-2-yl)thiazole)

• Product Name: 4-Bromo-2-(2-methylbut-3-en-2-yl)thiazole
• CAS No: 845659-97-4
• MF: C₈H₁₀BrNS
• MW: 232.140699863434
• CID: 1094735
• PubChem ID: 11183861
• Update Time: 2025-07-25

4-Bromo-2-(2-methylbut-3-en-2-yl)thiazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(2-methylbut-3-en-2-yl)thiazole
• 4-bromo-2-(2-methylbut-3-en-2-yl)-1,3-thiazole
• 845659-97-4
• DTXSID40458001

• Inchi： 1S/C8H10BrNS/c1-4-8(2,3)7-10-6(9)5-11-7/h4-5H,1H2,2-3H3
• InChI Key： GDTYAUZYAKQJCK-UHFFFAOYSA-N
• SMILES： BrC1=CSC(C(C=C)(C)C)=N1

Computed Properties

• Exact Mass: 230.97173g/mol
• Monoisotopic Mass: 230.97173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 41.1Ų

Additional information on 4-Bromo-2-(2-methylbut-3-en-2-yl)thiazole

Professional Introduction to 4-Bromo-2-(2-methylbut-3-en-2-yl)thiazole (CAS No. 845659-97-4)

4-Bromo-2-(2-methylbut-3-en-2-yl)thiazole, with the chemical identifier CAS No. 845659-97-4, is a significant compound in the field of pharmaceutical and chemical research. This heterocyclic compound features a thiazole core substituted with a bromine atom at the 4-position and an allyl group at the 2-position, which is further modified with a methyl group. The unique structural configuration of this molecule makes it a valuable intermediate in the synthesis of various biologically active compounds.

The thiazole ring is a well-known pharmacophore in medicinal chemistry, contributing to the biological activity of numerous therapeutic agents. Its sulfur and nitrogen atoms provide multiple sites for interaction with biological targets, making it a versatile scaffold for drug discovery. In particular, the bromine substituent on the thiazole ring enhances its reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required for achieving high selectivity and potency in drug candidates.

The allyl group in 4-Bromo-2-(2-methylbut-3-en-2-yl)thiazole introduces additional reactivity, enabling transformations such as hydroboration-oxidation and radical additions. These reactions can be exploited to introduce various functional groups into the molecule, expanding its pharmacological potential. Recent studies have highlighted the use of such thiazole derivatives in the development of antimicrobial and anti-inflammatory agents. The presence of both bromine and allyl groups makes this compound a versatile building block for synthesizing novel therapeutic molecules.

One of the most compelling applications of 4-Bromo-2-(2-methylbut-3-en-2-yl)thiazole is in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, and their dysregulation is often associated with diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects. The thiazole core and its substituents provide a scaffold that can be fine-tuned to interact with the active site of kinases, modulating their activity.

Recent advances in computational chemistry have further enhanced the utility of 4-Bromo-2-(2-methylbut-3-en-2-yl)thiazole in drug design. Molecular modeling techniques allow researchers to predict the binding modes of this compound with biological targets, facilitating the optimization of its pharmacological properties. These computational studies have revealed that small modifications to the structure can significantly alter its binding affinity and selectivity. This has led to the development of more potent and selective kinase inhibitors, which are currently being evaluated in preclinical studies.

The synthesis of 4-Bromo-2-(2-methylbut-3-en-2-yl)thiazole involves multi-step organic transformations that highlight its synthetic versatility. The process typically begins with the condensation of thiourea with an appropriate aldehyde or ketone to form a thiazole derivative. Subsequent bromination at the 4-position introduces the bromine substituent, which can then be coupled with an allyl halide or Grignard reagent to install the allyl group. The final step often involves functional group modifications to achieve the desired molecular architecture.

The role of this compound in medicinal chemistry extends beyond kinase inhibitors. It has also been explored as a precursor for antiviral and anti-protozoal agents. The thiazole ring's ability to mimic natural products has made it a valuable scaffold for designing molecules that can interfere with pathogen-specific metabolic pathways. For instance, derivatives of this compound have shown promising activity against certain strains of bacteria and fungi by inhibiting essential enzymes involved in their growth and survival.

In conclusion, 4-Bromo-2-(2-methylbut-3-en-2-yl)thiazole (CAS No. 845659-97-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent intermediate for synthesizing biologically active molecules, particularly kinase inhibitors. The ongoing research into this compound underscores its importance in drug discovery and development, offering new opportunities for treating various diseases.